REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([CH2:8][OH:9])[n:7]1.[CH3:71][OH:72].[F:58][C:59]([F:60])([F:61])[C:62]([OH:63])=[O:64].[N:40]([C:41]([N:42]1[CH2:43][CH2:44][CH2:45][CH2:46][CH2:47]1)=[O:48])=[N:49][C:50]([N:51]1[CH2:52][CH2:53][CH2:54][CH2:55][CH2:56]1)=[O:57].[O:10]=[C:11]1[NH:12][C:13](=[O:14])[c:15]2[cH:16][cH:17][cH:18][cH:19][c:20]21.[O:65]1[CH2:66][CH2:67][CH2:68][CH2:69]1.[OH2:70].[c:21]1([P:22]([c:23]2[cH:24][cH:25][cH:26][cH:27][cH:28]2)[c:29]2[cH:30][cH:31][cH:32][cH:33][cH:34]2)[cH:35][cH:36][cH:37][cH:38][cH:39]1>>[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([CH2:8][N:12]2[C:11](=[O:10])[c:20]3[c:15]([cH:16][cH:17][cH:18][cH:19]3)[C:13]2=[O:14])[n:7]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1cccc(Br)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(N=NC(=O)N1CCCCC1)N1CCCCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1NC(=O)c2ccccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Name
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Type
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product
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Smiles
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O=C1c2ccccc2C(=O)N1Cc1cccc(Br)n1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |